Cas no 177337-11-0 (3aH-Isoindole-3a-methanamine,1,2,3,7a-tetrahydro-)

• Product Name: 3aH-Isoindole-3a-methanamine,1,2,3,7a-tetrahydro-
• CAS No: 177337-11-0
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 112585
• PubChem ID: 22902218
• Update Time: 2025-04-18

3aH-Isoindole-3a-methanamine,1,2,3,7a-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3aH-Isoindole-3a-methanamine,1,2,3,7a-tetrahydro-
• 3aH-Isoindole-3a-methanamine,1,2,3,7a-tetrahydro-(9CI)
• 1,2,3,7a-tetrahydroisoindol-3a-ylmethanamine
• SCHEMBL8322643
• 177337-11-0
• AKOS006281705
• (2,3,3A,7a-tetrahydro-1H-isoindol-3a-yl)methanamine

• Inchi： 1S/C9H14N2/c10-6-9-4-2-1-3-8(9)5-11-7-9/h1-4,8,11H,5-7,10H2
• InChI Key： WMQQAEOAIZWDIE-UHFFFAOYSA-N
• SMILES： N1CC2C=CC=CC2(CN)C1

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05